Cas no 926894-48-6 (2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine)

• Product Name: 2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine
• CAS No: 926894-48-6
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 1094705
• Update Time: 2024-03-05

2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine
• 2-[4-(4-nitrophenyl)piperazin-1-yl]ethanamine
• QOVMSYJDIIBFOX-UHFFFAOYSA-N
• 1-Piperazineethanamine, 4-(4-nitrophenyl)-

• Inchi： 1S/C12H18N4O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10,13H2
• InChI Key： QOVMSYJDIIBFOX-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 431.9±45.0 °C(Predicted)
• pka: 10.11±0.10(Predicted)